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Cat. No.: B1274963 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dihydroxyacetone (DHA), the simplest ketose sugar, is a pivotal intermediate in carbohydrate

metabolism. While commercially available and stable as a crystalline dimer (2,5-

bis(hydroxymethyl)-1,4-dioxane-2,5-diol), it is the monomeric form that is biologically active.[1]

[2] Upon dissolution in aqueous solutions, the dimer slowly converts to the monomer, which

can then be readily absorbed by cells.[1] Inside the cell, DHA is phosphorylated by

dihydroxyacetone kinase (DAK) to form dihydroxyacetone phosphate (DHAP).[3][4][5]

DHAP occupies a central node in metabolism, linking glycolysis, gluconeogenesis, lipid

biosynthesis, and cellular signaling pathways.[6][7][8] This central role makes DHA and its

isotopically labeled variants powerful tools for investigating metabolic flux, enzyme kinetics, and

the pathophysiology of metabolic diseases. These notes provide an overview of DHAP's

biochemical roles, its applications in research, and detailed protocols for its use in experimental

settings.

Biochemical Roles and Metabolic Pathways
Glycolysis and Gluconeogenesis
DHAP is a key intermediate in the central energy-yielding pathway of glycolysis and its reverse,

gluconeogenesis.
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Formation and Cleavage: In the fourth step of glycolysis, the enzyme fructose-bisphosphate

aldolase catalyzes the reversible cleavage of fructose-1,6-bisphosphate into two three-

carbon isomers: DHAP and glyceraldehyde 3-phosphate (G3P).[7][9][10][11]

Isomerization: For metabolism to proceed down the glycolytic pathway, DHAP must be

converted to G3P. This reversible isomerization is efficiently catalyzed by the enzyme

triosephosphate isomerase (TPI).[12][13][14] The equilibrium of this reaction strongly favors

DHAP (approximately 96:4), but the rapid consumption of G3P in the subsequent glycolytic

step drives the conversion forward.[15]

Gluconeogenesis: In the anabolic pathway of gluconeogenesis, these reactions proceed in

reverse. TPI converts G3P to DHAP, and aldolase then catalyzes the condensation of DHAP

and G3P to form fructose-1,6-bisphosphate, ultimately leading to glucose synthesis.[7][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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